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Compound of Interest

Compound Name: ML380

Cat. No.: B10763788

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

ML380, a research chemical, with a focus on its proper disposal procedures. Note that while

the query was for ML380, the available safety data and research predominantly refer to ML385,

a potent and specific inhibitor of Nuclear factor erythroid 2-related factor 2 (NRF2). It is highly

likely that ML385 is the intended compound of interest.

Essential Safety and Handling Information
ML385 is classified as a hazardous substance. Adherence to the following safety protocols is

critical to minimize risk during handling and disposal.

Summary of Hazard Information:
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Hazard Statement Classification Precautionary Statements

Harmful if swallowed
Acute toxicity, oral (Category

4)

Do not eat, drink or smoke

when using this product. Rinse

mouth if swallowed and call a

POISON CENTER or doctor if

you feel unwell.

Causes skin irritation
Skin corrosion/irritation

(Category 2)

Wash hands thoroughly after

handling. Wear protective

gloves. If on skin, wash with

plenty of soap and water.

Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2A)

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

May cause respiratory irritation
Specific target organ toxicity,

single exposure (Category 3)

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. If inhaled,

remove person to fresh air and

keep comfortable for

breathing.

Source: MedChemExpress Safety Data Sheet[1]

It is important to note that a Safety Data Sheet from another supplier, Cayman Chemical, states

that ML-385 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS). Given this discrepancy, it is prudent to handle the compound with the higher

degree of caution as outlined by the MedChemExpress SDS.

Personal Protective Equipment (PPE): Before handling ML385, ensure the following personal

protective equipment is worn:
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Safety Goggles: To protect eyes from dust particles.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect skin and clothing.

Dust Mask or Respirator: To prevent inhalation of fine particles, especially when handling the

powdered form.

Step-by-Step Disposal Protocol
The proper disposal of ML385 is essential to prevent environmental contamination and ensure

compliance with laboratory and regulatory standards. Never dispose of ML385 down the drain

or in regular trash.

Waste Segregation and Collection:

Solid Waste: Collect unwanted ML385 powder and any materials contaminated with solid

ML385 (e.g., weighing paper, contaminated gloves, pipette tips) in a designated, clearly

labeled hazardous waste container. The container should be made of a material

compatible with the chemical and have a secure lid to prevent spills and the release of

dust. Label the container as "Hazardous Waste," and include the full chemical name:

"ML385."

Liquid Waste (Solutions): Collect solutions containing ML385 (e.g., dissolved in DMSO) in

a separate, clearly labeled hazardous waste container for liquid chemical waste. Do not

mix with other solvent waste streams unless explicitly permitted by your institution's

hazardous waste management plan. The container should be leak-proof and stored in

secondary containment to prevent spills. Label the container with "Hazardous Waste," the

name of the solvent(s) used, and "Contains ML385."

Storage Pending Disposal:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is well-ventilated and away from incompatible materials.
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Do not accumulate large quantities of waste. Arrange for timely pickup by your institution's

Environmental Health and Safety (EHS) department.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. EHS professionals are trained in the proper handling and transportation

of hazardous materials to licensed disposal facilities.

Mechanism of Action: NRF2 Inhibition
ML385 is a specific inhibitor of NRF2 (Nuclear factor erythroid 2-related factor 2). NRF2 is a

transcription factor that plays a crucial role in the cellular defense against oxidative stress.

Under normal conditions, NRF2 is kept at low levels by its negative regulator, Keap1, which

targets NRF2 for ubiquitination and subsequent proteasomal degradation. When cells are

exposed to oxidative stress, NRF2 is stabilized, translocates to the nucleus, and activates the

expression of antioxidant and cytoprotective genes. In some cancer cells, the NRF2 pathway is

constitutively active, contributing to chemoresistance. ML385 inhibits NRF2 by preventing its

binding to DNA, thereby blocking the transcription of its target genes.
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Click to download full resolution via product page

ML385 inhibits the NRF2 signaling pathway.

Experimental Protocol: Cell Viability Assay
The following is a representative workflow for assessing the effect of ML385 on the viability of

cancer cells using a standard MTT assay.
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Start: Seed Cancer Cells in 96-well plate

Incubate for 24 hours (37°C, 5% CO2)

Treat cells with varying concentrations of ML385

Incubate for 48-72 hours

Add MTT reagent to each well

Incubate for 4 hours to allow formazan crystal formation

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm using a plate reader

Analyze data to determine cell viability and IC50 value

Click to download full resolution via product page

Workflow for a cell viability assay with ML385.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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